Cas no 1803752-66-0 (5-Cyano-4-fluoro-2-methylbenzoic acid)
5-Cyano-4-fluoro-2-methylbenzoic acid is a fluorinated benzoic acid derivative featuring a cyano group at the 5-position and a methyl substituent at the 2-position. This compound is valued for its versatile reactivity, particularly in pharmaceutical and agrochemical synthesis, where its functional groups enable further derivatization. The presence of both electron-withdrawing (cyano, fluoro) and electron-donating (methyl) groups enhances its utility in fine chemical applications, such as intermediate synthesis or ligand design. Its structural properties contribute to stability and selective reactivity, making it suitable for use in cross-coupling reactions or as a building block in heterocyclic chemistry. The compound is typically handled under standard laboratory conditions.
1803752-66-0 structure
Product Name:5-Cyano-4-fluoro-2-methylbenzoic acid
CAS No:1803752-66-0
MF:C9H6FNO2
MW:179.147845745087
CID:5000658
Update Time:2025-10-14
5-Cyano-4-fluoro-2-methylbenzoic acid Chemical and Physical Properties
Names and Identifiers
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- 5-Cyano-4-fluoro-2-methylbenzoic acid
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- Inchi： 1S/C9H6FNO2/c1-5-2-8(10)6(4-11)3-7(5)9(12)13/h2-3H,1H3,(H,12,13)
- InChI Key： XYYAQULOQHRWAG-UHFFFAOYSA-N
- SMILES： FC1C(C#N)=CC(C(=O)O)=C(C)C=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 258
- XLogP3: 1.6
- Topological Polar Surface Area: 61.1
5-Cyano-4-fluoro-2-methylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010015511-250mg |
5-Cyano-4-fluoro-2-methylbenzoic acid |
1803752-66-0 | 97% | 250mg |
499.20 USD | 2021-07-05 | |
| Alichem | A010015511-500mg |
5-Cyano-4-fluoro-2-methylbenzoic acid |
1803752-66-0 | 97% | 500mg |
815.00 USD | 2021-07-05 | |
| Alichem | A010015511-1g |
5-Cyano-4-fluoro-2-methylbenzoic acid |
1803752-66-0 | 97% | 1g |
1,564.50 USD | 2021-07-05 |
5-Cyano-4-fluoro-2-methylbenzoic acid Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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